Cas no 832737-28-7 (1-(3-nitrobenzenesulfonyl)piperidine-4-carbohydrazide)

• Product Name: 1-(3-nitrobenzenesulfonyl)piperidine-4-carbohydrazide
• CAS No: 832737-28-7
• MF: C₁₂H₁₆N₄O₅S
• MW: 328.344241142273
• MDL: MFCD04970008
• CID: 3059446
• PubChem ID: 7174110
• Update Time: 2025-10-22

1-(3-nitrobenzenesulfonyl)piperidine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-((3-Nitrophenyl)sulfonyl)piperidine-4-carbohydrazide
• 1-(3-nitrobenzenesulfonyl)piperidine-4-carbohydrazide
• 1-[(3-NITROPHENYL)SULFONYL]-4-PIPERIDINECARBOHYDRAZIDE
• 832737-28-7
• EN300-229735
• 1-[(3-nitrophenyl)sulfonyl]piperidine-4-carbohydrazide
• AKOS000310645
• STK312159
• CS-0351104
• DTXSID301168579
• 1-(3-nitrophenyl)sulfonylpiperidine-4-carbohydrazide
• 1-(3-Nitro-benzenesulfonyl)-piperidine-4-carboxylic acid hydrazide
• BBL038500
• 1-[(3-Nitrophenyl)sulfonyl]-4-piperidinecarboxylic acid hydrazide

• MDL： MFCD04970008
• Inchi： 1S/C12H16N4O5S/c13-14-12(17)9-4-6-15(7-5-9)22(20,21)11-3-1-2-10(8-11)16(18)19/h1-3,8-9H,4-7,13H2,(H,14,17)
• InChI Key： IBWZNIDHXHTJDY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCC(C(NN)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 328.08414080Da
• Monoisotopic Mass: 328.08414080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

1-(3-nitrobenzenesulfonyl)piperidine-4-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3-nitrobenzenesulfonyl)piperidine-4-carbohydrazide

1-(3-Nitrobenzenesulfonyl)Piperidine-4-Carbohydrazide: A Comprehensive Overview

1-(3-Nitrobenzenesulfonyl)Piperidine-4-Carbohydrazide, identified by the CAS Registry Number 832737-28-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a sulfonyl group and a carbohydrazide moiety. The presence of the nitro group on the benzene ring adds to its chemical complexity and potential reactivity.

The synthesis of 1-(3-Nitrobenzenesulfonyl)Piperidine-4-Carbohydrazide involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. The piperidine ring serves as a versatile scaffold, allowing for various functionalizations that can be tailored to specific applications. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting specific biological pathways.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules makes it valuable in drug discovery programs. For instance, researchers have explored its role in the development of inhibitors for certain enzymes, which could have implications in treating diseases such as cancer and neurodegenerative disorders.

The structural features of 1-(3-Nitrobenzenesulfonyl)Piperidine-4-Carbohydrazide also make it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry. Recent advancements in green chemistry have further emphasized the importance of such compounds in developing sustainable chemical processes.

From an analytical standpoint, the characterization of this compound has been achieved through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular structure and purity, ensuring its reliability as a starting material for further research.

In conclusion, 1-(3-Nitrobenzenesulfonyl)Piperidine-4-Carbohydrazide, with its CAS number 832737-28-7, stands as a testament to the ongoing innovation in organic synthesis and its applications across diverse scientific disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.